Cas no 309-98-8 (1,2,3-Propanetricarboxylicacid, 1-fluoro-2-hydroxy-, triethyl ester (9CI))

• Product Name: 1,2,3-Propanetricarboxylicacid, 1-fluoro-2-hydroxy-, triethyl ester (9CI)
• CAS No: 309-98-8
• MF: C₁₂H₁₉FO₇
• MW: 294.273468255997
• CID: 307418
• PubChem ID: 228165
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 1-fluoro-2-hydroxy-, triethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 1-fluoro-2-hydroxy-, triethyl ester (9CI)
• triethyl 1-fluoro-2-hydroxypropane-1,2,3-tricarboxylate
• (R,S)-1-fluoro-2-propanol
• 1-Fluor-2-hydroxy-propan-1,2,3-tricarbonsaeure-triaethylester
• 1-fluoro-2-hydroxypropane
• 1-fluoro-2-hydroxy-propane-1,2,3-tricarboxylic acid triethyl ester
• 1-Fluoro-2-propanol
• 1-fluoro-propan-2-ol
• 1-Fluor-propan-2-ol
• 2-fluoro-1-methyl
• 2-Propanol, 1-fluoro-
• AC1L2RB2
• AC1Q4OQJ
• AGN-PC-00LTOD
• BRN 1731025
• D,L-fluorocitric acid triethyl ester
• Propanol, fluoro-
• Propylene fluorohydrin
• Triethyl-fluorcitrat
• DTXSID20953069
• 309-98-8
• 1,5-diethyl 2,4-dideoxy-3-c-(ethoxycarbonyl)-2-fluoropentarate
• NSC-20822
• NSC20822

• Inchi： 1S/C12H19FO7/c1-4-18-8(14)7-12(17,11(16)20-6-3)9(13)10(15)19-5-2/h9,17H,4-7H2,1-3H3
• InChI Key： XHQPWWIYSTXAPH-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C(=O)OCC)(CC(=O)OCC)O

Computed Properties

• Exact Mass: 294.11147
• Monoisotopic Mass: 294.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 383.8°Cat760mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.449
• PSA: 99.13
• LogP: 0.13500